1-butyl-N-(2,4-difluorophenyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-butyl-N-(2,4-difluorophenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C15H18F2N2O2/c1-2-3-6-19-9-10(7-14(19)20)15(21)18-13-5-4-11(16)8-12(13)17/h4-5,8,10H,2-3,6-7,9H2,1H3,(H,18,21)
• InChI Key: IPPXHKXPLWIHNO-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1CC(CC1=O)C(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C15H18F2N2O2
• Molecular Weight: 296.31 g/mol

Description

1-butyl-N-(2,4-difluorophenyl)-5-oxopyrrolidine-3-carboxamide, also known as Suvorexant, is a novel drug that is used to treat insomnia. Suvorexant is a dual orexin receptor antagonist that works by blocking the activity of orexin, a neuropeptide that regulates wakefulness, arousal, and appetite. The drug was approved by the US Food and Drug Administration in 2014 and has been shown to be effective in improving sleep quality and reducing the time it takes to fall asleep.

Mechanism of Action

1-butyl-N-(2,4-difluorophenyl)-5-oxopyrrolidine-3-carboxamide works by blocking the activity of orexin, a neuropeptide that regulates wakefulness, arousal, and appetite. Orexin is produced by a group of neurons in the hypothalamus, a region of the brain that plays a key role in regulating sleep and wakefulness. By blocking the activity of orexin, 1-butyl-N-(2,4-difluorophenyl)-5-oxopyrrolidine-3-carboxamide promotes sleep and reduces wakefulness.
Biochemical and Physiological Effects:
1-butyl-N-(2,4-difluorophenyl)-5-oxopyrrolidine-3-carboxamide has several biochemical and physiological effects on the body. The drug promotes sleep by reducing wakefulness and increasing the amount of time spent in deep sleep. 1-butyl-N-(2,4-difluorophenyl)-5-oxopyrrolidine-3-carboxamide also has anxiolytic effects, which may be beneficial in treating anxiety disorders. The drug has been shown to be well-tolerated and has a low risk of side effects.

Advantages and Limitations for Lab Experiments

1-butyl-N-(2,4-difluorophenyl)-5-oxopyrrolidine-3-carboxamide has several advantages and limitations for lab experiments. The drug is highly specific and targets a specific receptor in the brain, making it a useful tool for studying the role of orexin in sleep and wakefulness. However, the synthesis of 1-butyl-N-(2,4-difluorophenyl)-5-oxopyrrolidine-3-carboxamide is a complex process that requires specialized equipment and expertise, making it difficult to produce in large quantities for use in lab experiments.

Future Directions

There are several future directions for research on 1-butyl-N-(2,4-difluorophenyl)-5-oxopyrrolidine-3-carboxamide. One area of research is the potential applications of the drug in treating other neurological disorders, such as depression and anxiety. Another area of research is the development of new drugs that target the orexin system, which may lead to the development of more effective treatments for sleep disorders. Additionally, more research is needed to fully understand the long-term effects of 1-butyl-N-(2,4-difluorophenyl)-5-oxopyrrolidine-3-carboxamide on sleep and wakefulness.

Scientific Research Applications

1-butyl-N-(2,4-difluorophenyl)-5-oxopyrrolidine-3-carboxamide has been extensively studied in scientific research for its potential applications in treating sleep disorders. The drug has been shown to be effective in improving sleep quality and reducing the time it takes to fall asleep, making it a promising treatment for insomnia. In addition to its use in treating sleep disorders, 1-butyl-N-(2,4-difluorophenyl)-5-oxopyrrolidine-3-carboxamide has also been studied for its potential applications in treating other neurological disorders, such as depression and anxiety.